1-Benzyl-4-(piperazine-1-carbonyl)piperazine

• Molecular Formula: C16H24N4O
• Molecular Weight: 288.39 g/mol
• IUPAC Name: (4-benzylpiperazin-1-yl)-piperazin-1-ylmethanone
• InChI: InChI=1S/C16H24N4O/c21-16(19-8-6-17-7-9-19)20-12-10-18(11-13-20)14-15-4-2-1-3-5-15/h1-5,17H,6-14H2
• InChI Key: MCOHNTQAHQKXGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)N2CCN(CC2)CC3=CC=CC=C3

Description

1-Benzyl-4-(piperazine-1-carbonyl)piperazine is a piperazine-based chemical building block of high interest in medicinal and synthetic chemistry. Its structure features two piperazine rings connected by a carbonyl linker, with one ring bearing a benzyl group. This arrangement makes it a versatile scaffold for constructing more complex molecules. The piperazine moiety is a privileged structure in drug discovery, frequently used to optimize the pharmacokinetic properties of lead compounds, including their solubility and bioavailability . As a bifunctional synthon, this compound is a valuable precursor in the synthesis of various pharmacologically active molecules. Piperazine derivatives are established intermediates in FDA-approved pharmaceuticals, such as kinase inhibitors and receptor modulators, highlighting the strategic importance of this chemical class in developing new therapeutics . The compound is offered for research and development purposes only. It is not intended for diagnostic or therapeutic uses, nor for human consumption. All information provided is for research reference.

Preparation Methods

Synthesis of 1-Benzylpiperazine

• Piperazine is alkylated with benzyl chloride or benzyl bromide under basic conditions (e.g., potassium carbonate) in an organic solvent such as dichloromethane or acetonitrile.
• The reaction proceeds via nucleophilic substitution, where the secondary amine of piperazine attacks the benzyl halide.
• This step yields 1-benzylpiperazine, a crucial intermediate for further functionalization.

Carbonylation to Form the Piperazine-1-carbonyl Linkage

• The carbonyl group is introduced by reacting 1-benzylpiperazine with a suitable carbonylating agent, such as phosgene derivatives, carbonyldiimidazole, or chloroformates.
• Alternatively, coupling reagents like carbodiimides (e.g., EDC, DCC) can be used to form the amide bond between the piperazine nitrogen and a carboxylic acid derivative.
• This step yields 1-Benzyl-4-(piperazine-1-carbonyl)piperazine, linking two piperazine rings via a carbonyl bridge.

Representative Synthetic Route from Literature

A detailed synthetic method adapted from research literature is as follows:

Step	Reagents & Conditions	Description	Yield & Notes
1	Piperazine + Benzyl chloride, K2CO3, CH2Cl2, RT, 12 h	Alkylation to form 1-benzylpiperazine	High yield (~80-90%)
2	1-Benzylpiperazine + phosgene or triphosgene, base, solvent (e.g., THF), 0°C to RT	Formation of piperazine-1-carbonyl intermediate	Moderate to good yield
3	Coupling with piperazine, base, solvent (e.g., DCM), RT	Formation of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine	Good yield, purification by crystallization
4	Conversion to dihydrochloride salt by treatment with HCl in ether or ethanol	Stabilization and isolation of final product	High purity, suitable for characterization

This route is consistent with common amide bond-forming procedures in piperazine chemistry.

Alternative Synthetic Approaches

• Copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been used to prepare related piperazine derivatives with triazole linkers, which can be adapted for benzylpiperazine derivatives.
• Benzyl bromide intermediates can be prepared by bromination of substituted toluenes followed by nucleophilic substitution with piperazine, facilitating the introduction of benzyl groups with diverse substitutions.
• Carbonylation via chloroacetyl chloride followed by condensation with piperazine derivatives has been reported for related benzylpiperazine compounds.

Characterization and Purification

• The final product is often isolated as the dihydrochloride salt to enhance stability and crystallinity.
• Characterization techniques include:
  • Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C NMR) for structural confirmation.
  • Mass spectrometry (MS) for molecular weight verification.
  • X-ray crystallography for definitive structural elucidation when crystals are obtained.
• Purification is typically achieved by recrystallization or chromatographic methods.

Data Table Summarizing Preparation Methods

Preparation Step	Reagents/Conditions	Key Intermediate/Product	Yield (%)	Notes
Alkylation of piperazine	Piperazine, benzyl chloride, K2CO3, CH2Cl2, RT	1-Benzylpiperazine	80-90	Nucleophilic substitution
Carbonylation	1-Benzylpiperazine, phosgene/triphosgene, base, THF	Piperazine-1-carbonyl intermediate	60-80	Amide bond formation
Coupling with piperazine	Piperazine, base, DCM, RT	1-Benzyl-4-(piperazine-1-carbonyl)piperazine	70-85	Final coupling step
Salt formation	HCl in ether or ethanol	Dihydrochloride salt	Quantitative	Stabilization

Research Discoveries and Notes

• The compound serves as a scaffold for drug development due to its ability to interact with various biological targets, including neurotransmitter receptors.
• Modifications on the benzyl group or piperazine rings can tune pharmacological properties.
• The synthetic methods are versatile, allowing substitution patterns to be introduced at various stages.
• The use of mild conditions and common reagents facilitates scalability for research purposes.

Chemical Reactions Analysis

Types of Reactions: 1-Benzyl-4-(piperazine-1-carbonyl)piperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the benzyl group can be replaced with other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Benzyl chloride in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Benzyl alcohol derivatives.

Reduction: Benzylamine derivatives.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

Scientific Research Applications of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine Dihydrochloride

1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride is a piperazine derivative with a broad range of applications in scientific research, particularly in chemistry, biology, and medicine. Its unique structure allows for diverse chemical reactivity and biological interactions, making it a valuable compound in both research and industrial settings.

Overview

1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride is a chemical compound with the molecular formula $C_{16}H_{25}ClN_4O$. It is a piperazine derivative known for its wide range of biological and pharmaceutical activities. These derivatives are commonly found in therapeutic agents because of their chemical reactivity and ability to interact with biological targets.

Synthesis and Production

The synthesis of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, and the ring opening of aziridines under the action of N-nucleophiles. Industrial production often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity, potentially using automated reactors and continuous flow systems to enhance efficiency and scalability.

Applications in Scientific Research

1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride is utilized in various scientific research fields:

• Chemistry: It serves as a building block in synthesizing more complex molecules and as a reagent in various chemical reactions.
• Biology: It is employed in studying biological processes and interactions because of its ability to interact with biological targets.
• Medicine: It is investigated for potential therapeutic effects, including its use in developing new drugs.
• Industry: It is used in producing pharmaceuticals and other chemical products.

Chemical Reactions

This compound undergoes several types of chemical reactions:

• Oxidation: Involves the addition of oxygen or removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
• Reduction: Involves the addition of hydrogen or removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.
• Substitution: Involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride has diverse biological activities, making it valuable in medicinal chemistry:

• Receptor Modulation: It acts as an antagonist at sigma receptors, particularly the σ1 receptor, which is involved in pain modulation and neuroprotection.
• Inhibition of Enzymatic Activity: It may inhibit fatty acid amide hydrolase (FAAH), an enzyme that degrades endocannabinoids, thus enhancing their levels and potentially providing analgesic effects.
• Antimicrobial Properties: Preliminary studies suggest it exhibits antimicrobial activity, possibly by disrupting bacterial cell membranes.

Case Studies

Several studies have explored the pharmacological potential of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride:

• Antinociceptive Study: Animal models showed significant pain relief comparable to standard analgesics, attributed to its action on sigma receptors.
• Antimicrobial Efficacy: In vitro tests demonstrated antimicrobial activity against Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent.
• FAAH Inhibition Research: The compound acts as a reversible inhibitor of FAAH, effectively modulating endocannabinoid levels in vivo, which could have implications for treating pain and inflammation.

Mechanism of Action

The mechanism of action of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine involves its interaction with specific molecular targets. It is known to bind to GABA receptors, causing hyperpolarization of nerve endings and resulting in the inhibition of neurotransmission . This mechanism is particularly relevant in its potential use as an anthelmintic agent, where it paralyzes parasitic worms, allowing for their expulsion from the host body .

Comparison with Similar Compounds

Carbonyl vs. Sulfonyl Linkages

• Carbonyl-linked piperazines (e.g., the target compound) favor hydrogen-bond interactions with enzymes or receptors, as seen in mutant IDH1 inhibitors with IC50 values <1 µM .

Substituent Effects on Receptor Affinity

• Benzyl groups enhance lipophilicity, aiding blood-brain barrier penetration, but may reduce selectivity (e.g., 5-HT6 receptor ligands with Ki values >70 nM ).
• Halogenated or heterocyclic substituents (e.g., bromobenzyl in , nitroimidazole in ) introduce steric or electronic effects that can modulate binding kinetics or metabolic stability.

Biological Activity

1-Benzyl-4-(piperazine-1-carbonyl)piperazine (also known as BPC) is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores the biological activity of BPC, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

1-Benzyl-4-(piperazine-1-carbonyl)piperazine features a piperazine core structure, which is known for its versatility in drug design. The compound's molecular formula is $C_{15}H_{20}N_4O$ and it has a molecular weight of approximately 284.35 g/mol. The structural formula can be represented as follows:

$$\text{Structure }\quad \text{C}_{15}\text{H}_{20}\text{N}_4\text{O}$$

BPC exhibits its biological effects primarily through interactions with various molecular targets, including enzymes and receptors involved in critical physiological processes:

• Enzyme Inhibition : BPC has been shown to inhibit specific enzymes, which may lead to altered metabolic pathways. For instance, studies indicate that compounds with piperazine moieties can inhibit fatty acid amide hydrolase (FAAH), which plays a role in endocannabinoid signaling .
• Receptor Modulation : The compound may act as a modulator for neurotransmitter receptors, particularly in the central nervous system (CNS). This modulation can influence behavioral outcomes in preclinical models .

Biological Activity and Therapeutic Potential

The biological activities of BPC have been investigated across various domains:

• Anticancer Activity : Research has demonstrated that derivatives of piperazine, including BPC, exhibit significant efficacy against human breast cancer cells. A related study reported IC50 values indicating potent inhibition of cancer cell proliferation .
• Neuropharmacological Effects : BPC's interaction with neurotransmitter systems suggests potential applications in treating anxiety and depression. Its ability to modulate serotonin receptors could provide therapeutic benefits in mood disorders .
• Anti-inflammatory Properties : The compound has been studied for its anti-inflammatory effects, which are critical in various chronic diseases. By inhibiting pathways associated with inflammation, BPC may contribute to therapeutic strategies for conditions like arthritis .

Case Studies

Several case studies highlight the biological activity of BPC:

• Breast Cancer Study : In vitro studies utilizing MCF-7 breast cancer cells demonstrated that BPC significantly inhibited cell viability and induced apoptosis through PARP1 cleavage and increased caspase activity .
• Behavioral Studies in Rodents : Experimental models have shown that administration of BPC leads to changes in anxiety-like behaviors, suggesting its potential as an anxiolytic agent .
• Inflammation Model : In an animal model of acute inflammation, BPC administration resulted in reduced edema and inflammatory cytokine levels, supporting its role as an anti-inflammatory agent .

Data Table: Biological Activities of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine

Activity Type	Effect	Model/System	Reference
Anticancer	Inhibition of cell proliferation	MCF-7 breast cancer cells
Neuropharmacological	Modulation of anxiety-like behavior	Rodent models
Anti-inflammatory	Reduced edema and cytokines	Acute inflammation model

Q & A

Basic: What synthetic strategies are effective for preparing 1-Benzyl-4-(piperazine-1-carbonyl)piperazine, and how can reaction conditions be optimized?

Answer:
The synthesis of piperazine derivatives typically involves coupling reactions, click chemistry, or amide bond formation. For example:

• Coupling reactions : Use benzoyl chlorides or benzoic acids with piperazine derivatives in the presence of dehydrating agents like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or HBTU. Reaction conditions (e.g., DCM or DMF as solvents, ambient temperature) significantly impact yields .
• Click chemistry : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) can introduce triazole moieties. Optimize by adjusting CuSO₄·5H₂O (0.3 equiv.) and sodium ascorbate (0.6 equiv.) ratios in H₂O:DCM (1:2) to enhance regioselectivity .
• Purification : Chromatography (silica gel, ethyl acetate:hexane gradients) or crystallization (Et₂O) ensures high purity .

Advanced: How do substituents on the benzyl or piperazine rings influence supramolecular assembly and crystallographic properties?

Answer:
Substituents dictate hydrogen bonding, π-π stacking, and disorder in crystal lattices:

• Electron-withdrawing groups (e.g., fluoro, chloro) promote C–H⋯O hydrogen bonds, forming chains or sheets (e.g., 1-(2-fluorobenzoyl)piperazine derivatives in ).
• Steric effects : Bulky groups like iodobenzoyl induce positional disorder (e.g., 0.942:0.058 occupancy in ).
• Analytical tools : X-ray diffraction and Hirshfeld surface analysis quantify intermolecular interactions. Compare with isomorphous structures (e.g., ’s compounds III–V) to identify packing trends .

Basic: What analytical techniques are critical for structural confirmation and purity assessment?

Answer:

• NMR spectroscopy : ¹H/¹³C NMR identifies substitution patterns (e.g., benzyl protons at δ 3.5–4.5 ppm).
• Mass spectrometry : HRMS confirms molecular ion peaks (e.g., [M+H]⁺ for C₁₆H₁₈N₄O₂ at m/z 299.34) .
• Chromatography : TLC (hexane:ethyl acetate, 1:2) monitors reaction progress; HPLC ensures >95% purity .
• X-ray crystallography : Resolves stereochemistry and hydrogen-bonding networks (e.g., ’s CCDC references) .

Advanced: How can computational methods predict the bioactivity of 1-Benzyl-4-(piperazine-1-carbonyl)piperazine derivatives?

Answer:

• Molecular docking : Screen against tyrosine kinases or dopamine receptors using AutoDock Vina. Align fluorobenzyl or nitro groups with hydrophobic pockets (e.g., ’s anticancer triazoles showed docking affinity for EGFR) .
• QSAR models : Correlate substituent electronic parameters (Hammett σ) with IC₅₀ values. For example, electron-deficient aryl groups enhance anticancer activity .
• MD simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories (e.g., piperazine-carbothioamide derivatives in ) .

Basic: What strategies mitigate purification challenges for polar piperazine derivatives?

Answer:

• Solvent extraction : Use ethyl acetate (3 × 15 mL) to isolate products from aqueous layers, followed by brine washes to remove Cu catalysts .
• Flash chromatography : Optimize gradients (e.g., 10% methanol in DCM) for polar intermediates .
• Recrystallization : Utilize Et₂O or hexane for low-solubility compounds (e.g., ’s benzoyl derivatives) .

Advanced: How does the nitro group in 1-Benzyl-4-(3-nitropyridin-2-yl)piperazine influence its redox behavior and bioactivity?

Answer:

• Reduction pathways : Catalytic hydrogenation (H₂/Pd-C) converts nitro to amino groups, generating intermediates for Schiff base formation or cross-coupling .
• Electrochemical studies : Cyclic voltammetry reveals nitro reduction peaks at -0.5 to -0.7 V (vs. Ag/AgCl), correlating with pro-drug activation in hypoxic tumors .
• Bioactivity : Nitro groups enhance DNA intercalation (e.g., antitumor activity in ) but may increase toxicity. Compare with non-nitrated analogs (e.g., 1-benzylpiperazine) .

Advanced: How can structure-activity relationship (SAR) studies guide the design of selective kinase inhibitors?

Answer:

• Fragment-based design : Retain the 1-benzylpiperazine core for kinase binding (e.g., ’s tyrosine kinase inhibitors). Introduce aryl sulfonamides or carbothioamides to target ATP pockets .
• Substituent optimization : Fluorine at para-positions improves metabolic stability ().
• Enantioselectivity : Use Ir-catalyzed amination (e.g., ’s 57% yield of (S)-enantiomer) to probe chiral binding sites .